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Compound of Interest

Compound Name: 1,2-Diphenylethane-D14

Cat. No.: B1357025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight determination for the

deuterated compound 1,2-Diphenylethane-D14.

Chemical Structure and Formula
1,2-Diphenylethane consists of two phenyl groups joined by an ethane bridge. Its standard

chemical formula is C₁₄H₁₄. The "-D14" designation indicates that all 14 hydrogen (H) atoms

have been replaced by their stable isotope, deuterium (D).

Therefore, the molecular formula for 1,2-Diphenylethane-D14 is C₁₄D₁₄[1][2].

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation relies on the atomic masses of the constituent elements: Carbon-12 (¹²C) and

Deuterium (²H or D).

Atomic Weight of Carbon (C): By definition, the atomic mass of Carbon-12 is exactly 12

daltons (Da) or atomic mass units (amu)[3][4][5][6][7].

Atomic Weight of Deuterium (D): Deuterium, an isotope of hydrogen, contains one proton

and one neutron. Its atomic weight is approximately 2.014 Da[8][9][10].
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The molecular weight is calculated as follows:

(Number of Carbon atoms × Atomic Weight of Carbon) + (Number of Deuterium atoms ×

Atomic Weight of Deuterium) (14 × 12.011) + (14 × 2.014) = 196.35 g/mol

Commercial suppliers of 1,2-Diphenylethane-D14 confirm this molecular weight[1][2][11].

Data Summary
The quantitative data used for the molecular weight calculation is summarized in the table

below for clarity and easy reference.

Component Symbol Count
Atomic Weight
(Da)

Total Weight
(Da)

Carbon C 14 12.011 168.154

Deuterium D 14 2.014 28.196

Total C₁₄D₁₄ 196.35

Logical Workflow for Calculation
The process for determining the molecular weight is straightforward and follows a clear logical

path from identifying the chemical formula to the final summation of atomic weights.
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Identify Base Molecule:
1,2-Diphenylethane

Determine Chemical Formula:
C₁₄H₁₄

Apply Isotopic Label:
-D14

Determine Labeled Formula:
C₁₄D₁₄

Obtain Atomic Weights:
C ≈ 12.011 Da
D ≈ 2.014 Da

Calculate Total Mass:
(14 * 12.011) + (14 * 2.014)

Final Molecular Weight:
196.35 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Note: As this guide pertains to a theoretical calculation of molecular weight, experimental

protocols for synthesis or analysis are not included. The provided workflow illustrates the

logical steps of the calculation itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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